Cas no 182237-54-3 (Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester)
182237-54-3 structure
Product Name:Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
CAS No:182237-54-3
MF:C8H15NO4
MW:189.209002733231
CID:113811
PubChem ID:18961663
Update Time:2025-04-18
Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
- tert-butyl N-ethoxycarbonylcarbamate
- Imidodicarbonic acid, 1,1-dimethylethyl ethyl ester (9CI)
- 182237-54-3
- boc-urethane
- SCHEMBL343190
- tert-Butyl ethyl 2-imidodicarbonate
- Imidodicarbonic acid,1,1-dimethylethyl ethyl ester(9ci)
- DTXSID30596901
- DTXCID60547663
-
- Inchi: 1S/C8H15NO4/c1-5-12-6(10)9-7(11)13-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
- InChI Key: UQUYNGRHPOJDLJ-UHFFFAOYSA-N
- SMILES: O(C(NC(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 189.10015
- Monoisotopic Mass: 189.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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